Cas no 54295-01-1 (2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-8-methyl-)

2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-8-methyl- structure
54295-01-1 structure
Product Name:2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-8-methyl-
CAS No:54295-01-1
MF:C11H10O4
MW:206.194703578949
CID:354951
PubChem ID:54728807
Update Time:2025-04-19

2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-8-methyl-
    • 4-hydroxy-7-methoxy-8-methylchromen-2-one
    • DTXSID70716343
    • 54295-01-1
    • SCHEMBL8442563
    • 4-hydroxy-7-methoxy-8-methyl-2H-1-benzopyran-2-one
    • Inchi: 1S/C11H10O4/c1-6-9(14-2)4-3-7-8(12)5-10(13)15-11(6)7/h3-5,12H,1-2H3
    • InChI Key: ZPPACLOAXPSWDB-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C2=CC=C(C(C)=C12)OC)O)=O

Computed Properties

  • Exact Mass: 206.0579
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd